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Compound of Interest

Compound Name: UNC6852

Cat. No.: B15540949 Get Quote

Introduction
UNC6852 is a potent and selective bivalent chemical degrader of the Polycomb Repressive

Complex 2 (PRC2).[1][2][3] It functions as a Proteolysis-Targeting Chimera (PROTAC),

containing a ligand for the EED subunit of PRC2 and a ligand for the von Hippel-Lindau (VHL)

E3 ubiquitin ligase.[1][4] This dual binding recruits the VHL E3 ligase to the PRC2 complex,

leading to the ubiquitination and subsequent proteasomal degradation of core PRC2

components, including EED, EZH2, and SUZ12. The degradation of the PRC2 complex inhibits

the histone methyltransferase activity of EZH2, resulting in decreased levels of histone H3

lysine 27 trimethylation (H3K27me3), a key epigenetic mark for gene repression. In HeLa cells,

UNC6852 has been demonstrated to effectively degrade PRC2 components without significant

cellular toxicity at concentrations up to 30 µM.

Mechanism of Action in HeLa Cells
UNC6852 mediates the degradation of PRC2 by hijacking the cellular ubiquitin-proteasome

system. The molecule simultaneously binds to the WD40 aromatic cage of EED and the

CRL2VHL complex. This proximity induces the polyubiquitination of PRC2 components,

marking them for degradation by the proteasome. This leads to a functional knockdown of the

PRC2 complex and a reduction in H3K27me3 levels.
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The efficacy of UNC6852 in degrading PRC2 components in HeLa cells has been quantitatively

assessed. The following tables summarize the key parameters.

Table 1: Degradation Parameters of PRC2 Components in HeLa Cells Treated with UNC6852

Target Protein DC50 (µM) Dmax (%) t1/2 (hours)

EED 0.79 ± 0.14 92 0.81 ± 0.30

EZH2 0.30 ± 0.19 75 1.92 ± 0.96

SUZ12 Not Calculated 22 Not Calculated

*SUZ12 was

degraded to a lesser

extent, with a maximal

degradation of only

22%, which was

insufficient for

accurate DC50 and

t1/2 calculation.

Data sourced from studies on HeLa cells.

Table 2: Recommended Concentration Ranges for UNC6852 in HeLa Cell Experiments
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Experiment
Concentration
Range

Treatment Time Notes

PRC2 Component

Degradation (Western

Blot)

0.1 - 10 µM 4 - 48 hours

A concentration of 5

µM is commonly used

for significant

degradation. Time-

course experiments

are recommended to

determine optimal

degradation for

specific targets.

Reduction of

H3K27me3 Levels
1 - 10 µM 24 - 72 hours

Longer treatment

times may be required

to observe significant

changes in histone

methylation marks.

Anti-proliferative

Effects

Not extensively

studied in HeLa cells
Up to 9 days

Anti-proliferative

effects have been

noted in other cell

lines like DLBCL.

Cellular Toxicity

Assessment
Up to 30 µM 24 - 72 hours

No significant toxicity

was observed in HeLa

cells at concentrations

up to 30 µM.
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Cell Culture & Treatment

Protein Extraction

Electrophoresis & Transfer

Immunoblotting & Detection

1. Seed HeLa cells

2. Treat with UNC6852
(e.g., 0.1-10 µM) and DMSO control

3. Incubate for desired time
(e.g., 4, 24, 48h)

4. Wash cells with PBS

5. Lyse cells in RIPA buffer

6. Quantify protein concentration (BCA assay)

7. Prepare lysates with loading buffer

8. Separate proteins by SDS-PAGE

9. Transfer proteins to PVDF membrane

10. Block membrane

11. Incubate with primary antibodies
(anti-EED, -EZH2, -SUZ12, -Actin)

12. Incubate with HRP-conjugated
secondary antibodies

13. Detect with ECL substrate and image

14. Densitometry analysis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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